Azaspiracid-3
Azaspiracid-3
Brand Name:
Vulcanchem
CAS No.:
265996-93-8
VCID:
VC0164322
InChI:
InChI=1S/C46H69NO12/c1-26-19-35-40-37(24-44(57-40)30(5)18-27(2)25-47-44)55-43(22-26,54-35)23-29(4)39-28(3)13-15-45(51,58-39)41(50)36-21-34-33(52-36)20-31(6)46(56-34)17-16-42(59-46)14-9-11-32(53-42)10-7-8-12-38(48)49/h7,9-10,14,26-28,30-37,39-41,47,50-51H,4,8,11-13,15-25H2,1-3,5-6H3,(H,48,49)/b10-7+/t26-,27+,28+,30-,31+,32-,33+,34+,35+,36-,37+,39+,40+,41+,42+,43+,44-,45-,46-/m1/s1
SMILES:
CC1CCC(OC1C(=C)CC23CC(CC(O2)C4C(O3)CC5(O4)C(CC(CN5)C)C)C)(C(C6CC7C(O6)CC(C8(O7)CCC9(O8)C=CCC(O9)C=CCCC(=O)O)C)O)O
Molecular Formula:
C46H69NO12
Molecular Weight:
828.053
Azaspiracid-3
CAS No.: 265996-93-8
Reference Standards
VCID: VC0164322
Molecular Formula: C46H69NO12
Molecular Weight: 828.053
| CAS No. | 265996-93-8 |
|---|---|
| Product Name | Azaspiracid-3 |
| Molecular Formula | C46H69NO12 |
| Molecular Weight | 828.053 |
| Standard InChI | InChI=1S/C46H69NO12/c1-26-19-35-40-37(24-44(57-40)30(5)18-27(2)25-47-44)55-43(22-26,54-35)23-29(4)39-28(3)13-15-45(51,58-39)41(50)36-21-34-33(52-36)20-31(6)46(56-34)17-16-42(59-46)14-9-11-32(53-42)10-7-8-12-38(48)49/h7,9-10,14,26-28,30-37,39-41,47,50-51H,4,8,11-13,15-25H2,1-3,5-6H3,(H,48,49)/b10-7+/t26-,27+,28+,30-,31+,32-,33+,34+,35+,36-,37+,39+,40+,41+,42+,43+,44-,45-,46-/m1/s1 |
| Standard InChIKey | XGHMSEQYABFWLF-UHFFFAOYSA-N |
| SMILES | CC1CCC(OC1C(=C)CC23CC(CC(O2)C4C(O3)CC5(O4)C(CC(CN5)C)C)C)(C(C6CC7C(O6)CC(C8(O7)CCC9(O8)C=CCC(O9)C=CCCC(=O)O)C)O)O |
| Synonyms | (-)-Azaspiracid 3; 22-Demethylazaspiracid; |
| PubChem Compound | 101095164 |
| Last Modified | Nov 14 2021 |
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